Elements of micromachines can be driven by light, including structured light with phase and/or polarization singularities. We investigate here a paraxial vector Gaussian beam with an infinite number of polarization singularities residing evenly on a straight line. The intensity distribution is derived analytically and the polarization singularities are shown to exist only in the initial plane and in the far field. The azimuthal angle of the polarization singularities is shown to increase in the far field by π/2. We obtain the longitudinal component of the spin angular momentum (SAM) density and show that it is independent of the azimuthal angle of the polarization singularities. Upon propagation in free space, an infinite number of C-points is generated, where polarization is circular. We show that the SAM density distribution has a shape of four spots, two with left and two with right elliptic polarization. The distance to the transverse plane with the maximal SAM density decreases with decreasing distance between the polarization singularities in the initial plane. Generating such alternating areas with positive and negative SAM density, despite linear polarization in the initial plane, manifests the optical spin Hall effect. Application areas of the obtained results include designing micromachines with optically driven elements.

In this paper, a novel dual-mass MEMS piezoelectric vector hydrophone is proposed to eliminate the transverse effect and solve the problem of directivity offset in traditional single-mass MEMS piezoelectric vector hydrophones. The reason for the directional offset of the traditional single-mass cantilever MEMS piezoelectric vector hydrophone is explained theoretically for the first time, and the angle of the directional offset is predicted successfully. Both analytical and finite element methods are employed to analyze the single-mass and dual-mass cantilever MEMS piezoelectric vector hydrophone. The results show that the directivity of the dual-mass MEMS piezoelectric vector hydrophone has no deviation, the transverse effect is basically eliminated, and the directivity (maximum concave point depth) is significantly improved, so more accurate positioning can be obtained.

The application of an ultra-wideband (UWB) positioning system in a Global Positioning System (GPS) denial environment such as an underground coal mine, mainly focuses on position information and rarely involves information such as direction attitude. Position accuracy is often affected by multipath, non-visible ranges, base station layout, and more. We proposed an IMU-assisted UWB-based positioning system for the provision of positioning and orientation services to coal miners in underground mines. The Error-State Kalman Filter (ESKF) is used to filter the errors in the measured data from the IMU-assisted UWB positioning system to obtain the best estimate of the error for the current situation and correct for inaccuracies due to approximations. The base station layout of the IMU-assisted UWB positioning system was also simulated. The reasonable setting of the reference base station location can suppress multi-access interference and improve positioning accuracy to a certain extent. Numerous simulation experiments have been conducted in GPS denial environments, such as underground coal mines. The experimental results show the effectiveness of the method for determining the position, direction, and attitude of the coal miner under the mine, which provides a better reference value for positioning and orientation in a GPS rejection environment such as under the mine.

The multi-chiplet technique is expected to be a promising solution to achieve high-density system integration with low power consumption and high usage ratio. This technique can be integrated with a glass interposer to accomplish a competitive low fabrication cost compared with the silicon-based interposer architecture. In this study, process-oriented stress simulation is performed by the element activation and deactivation technique in finite element analysis architecture. The submodeling technique is also utilized to mostly conquer the scale mismatch and difficulty in mesh gridding design. It is also used to analyze the thermomechanical responses of glass interposers with chiplet arrangements and capped epoxy molding compounds (EMC) during curing. A three-factor, three-level full factorial design is applied using the analysis of variance method to explore the significance of various structural design parameters for stress generation. Analytic results reveal that the maximum first principal stresses of 130.75 and 17.18 MPa are introduced on the sidewall of Cu-filled via and the bottom of the glass interposer, respectively. Moreover, the EMC thickness and through glass via pitch are the dominant factors in the adopted vehicle. They significantly influence the stress magnitude during heating and cooling.

Nanobodies (Nbs) are known as camelid single-domain fragments or variable heavy chain antibodies (VHH) that in vitro recognize the antigens (Ag) similar to full-size antibodies (Abs) and in vivo allow immunoreactions with biomolecule cavities inaccessible to conventional Abs. Curently, Nbs are widely used for clinical treatments due to their remarkably improved performance, ease of production, thermal robustness, superior physical and chemical properties. Interes-tingly, Nbs are also very promising bioreceptors for future rapid and portable immunoassays, compared to those using unstable full-size antibodies. For all these reasons, Nbs are excellent candidates in ecological risk assessments and advanced medicine, enabling the development of ultrasensitive biosensing platforms. In this review, immobilization strategies of Nbs on conductive supports for enhanced electrochemical immune detection of food contaminants (Fcont) and human biomarkers (Hbio) are discussed. Interes-tingly, in the case of Fcont, the direct competitive immunoassay detection using coating antigen solid surface is the most commonly used approach for efficient Nbs capture which was characterized with cyclic voltammetry (CV) and differential pulse voltammetry (DPV) when the signal decays for increasing concentrations of free antigen prepared in aqueous solutions. In contrast, for the Hbio investigations on thiolated gold electrodes, increases in amperometric and electrochemical impe-dance spectroscopy (EIS) signals were recorded, with increases in the antigen concentrations prepared in PBS or spiked real human samples.

With the advancement of semiconductor technology, chip cooling has become a major obstacle to enhancing the capabilities of power electronic systems. Traditional electronic packaging materials are no longer able to meet the heat dissipation requirements of high-performance chips. High thermal conductivity (TC), low coefficient of thermal expansion (CTE), good mechanical properties, and a rich foundation in microfabrication techniques are the fundamental requirements for the next generation of electronic packaging materials. Currently, metal matrix composites (MMCs) composed of high TC matrix metals and reinforcing phase materials have become the mainstream direction for the development and application of high-performance packaging materials. Silicon carbide (SiC) is the optimal choice for the reinforcing phase due to its high TC, low CTE, and high hardness. This paper reviews the research status of SiC-reinforced aluminum (Al) and copper (Cu) electronic packaging materials, along with the factors influencing their thermo-mechanical properties and improvement measures. Finally, the current research status and limitations of conventional manufacturing methods for SiC-reinforced MMCs are summarized, and an outlook on the future development trends of electronic packaging materials is provided.

Rolling bearings are crucial mechanical components in the mechanical industry. Timely intervention and diagnosis of system faults are essential for reducing economic losses and ensuring product productivity. To further enhance the exploration of unlabeled time-series data and conduct a more comprehensive analysis of rolling bearing fault information, this paper proposes a fault diagnosis technique for rolling bearings based on graph node-level fault information extracted from 1D vibration signals. In this technique, 10 categories of 1D vibration signals from rolling bearings are sampled using a sliding window approach. The sampled data is then subjected to wavelet packet decomposition (WPD), and the wavelet energy from the final layer of the four-level WPD decomposition in each frequency band is used as the node feature. The weights of edges between nodes are calculated using the Pearson correlation coefficient (PCC) to construct a node graph that describes the feature information of rolling bearings under different health conditions. Data augmentation of the node graph in the dataset is performed by randomly adding nodes and edges. The graph convolutional neural network (GCN) is employed to encode the augmented node graph representation, and deep graph contrastive learning (DGCL) is utilized for the pre-training and classification of the node graph. Experimental results demonstrate that this method outperforms contrastive learning-based fault diagnosis methods for rolling bearings and enables rapid fault diagnosis, thus ensuring the normal operation of mechanical systems. The proposed WPDPCC-DGCL method offers two advantages: (1) the flexibility of wavelet packet decomposition in handling non-smooth vibration signals and combining it with the powerful multi-scale feature encoding capability of GCN for richer characterization of fault information, and (2) the construction of graph node-level fault samples to effectively capture underlying fault information. The experimental results demonstrate the superiority of this method in rolling bearing fault diagnosis over contrastive learning-based approaches, enabling fast and accurate fault diagnoses for rolling bearings and ensuring the normal operation of mechanical systems.

Metal additive manufacturing (AM) is capable of producing complex parts, using a wide range of functional metals that are otherwise very difficult to make and involve multiple manufacturing processes. However, because of the involvement of thermal energy in the fabrication of metallic AM parts, residual stress remains one of the major concerns in metal AM. This residual stress has negative effects on part quality, dimensional accuracy, and part performance. This study aims to carry out a comprehensive review and analysis of different aspects of residual stress, including the causes and mechanisms behind the generation of residual stress during metal AM, the state-of-the-art measurement techniques for measuring residual stress, various factors influencing residual stress, its effect on part quality and performance, and ways of minimizing or overcoming residual stress in metal AM parts. Residual stress formation mechanisms vary, based on the layer-by-layer deposition mechanism of the 3D printing process. For example, the residual stress formation for wire-arc additive manufacturing is different from that of selective laser sintering, direct energy deposition, and powder bed fusion processes. Residual stress formation mechanisms also vary based on the scale (i.e., macro, micro, etc.) at which the printing is performed. In addition, there are correlations between printing parameters and the formation of residual stress. For example, the printing direction, layer thickness, internal structure, etc., influence both the formation mechanism and quantitative values of residual stress. The major effect residual stress has on the quality of a printed part is in the distortion of the part. In addition, the dimensional accuracy, surface finish, and fatigue performance of printed parts are influenced by residual stress. This review paper provides a qualitative and quantitative analysis of the formation, distribution, and evolution of residual stress for different metal AM processes. This paper also discusses and analyzes both in situ and ex situ measurement techniques for measuring residual stress. Microstructural evolution and its effect on the formation of residual stress are analyzed. Various pre- and post-processing techniques used to countermeasure residual stress are discussed in detail. Finally, this study aims to present both a qualitative and quantitative analysis of the existing data and techniques in the literature related to residual stress, as well as to provide a critical analysis and guidelines for future research directions, to prevent or overcome residual stress formation in metal AM processes.

The Micro-Electro-Mechanical-System (MEMS) micromirror has shown great advantages in Light Detection and Ranging (LiDAR) for autonomous vehicles. The equipment on vehicles is usually exposed to environmental vibration that may degrade or even destroy the flexure of the micromirror for its delicate structure. In this work, a mechanical low-pass filter (LPF) acting as a vibration isolator for a micromirror is proposed. The research starts with the evaluation of vibration influences on the micromirror by theoretical calculation and simulation. The results illustrate that mechanical load concentrates at the slow flexure of the micromirror as it is excited to resonate in second-order mode (named piston mode) in Z-direction vibration. A specific LPF for the micromirror is designed to attenuate the response to high-frequency vibration, especially around piston mode. The material of the LPF is a beryllium-copper alloy, chosen for its outstanding properties of elasticity, ductility, and fatigue resistance. To measure the mechanical load on the micromirror in practical, the on-chip piezoresistive sensor is utilized and a relevant test setup is built to validate the effect of the LPF. Micromirrors with or without the LPF are both tested under 10 g vibration in the Z-direction. The sensor output of the device with the LPF is 35.9 mV in piston mode, while the device without the LPF is 70.42 mV. The attenuation ratio is 0.51. This result demonstrates that the LPF structure can effectively reduce the stress caused by piston mode vibration.

In the present paper, we investigate how the reductions in shear stresses and pressure losses in microfluidic gaps are directly linked to the local characteristics of cell-free layers (CFLs) at channel Reynolds numbers relevant to ventricular assist device (VAD) applications. For this, detailed studies of local particle distributions of a particulate blood analog fluid are combined with wall shear stress and pressure loss measurements in two complementary set-ups with identical flow geometry, bulk Reynolds numbers and particle Reynolds numbers. For all investigated particle volume fractions of up to 5%, reductions in the stress and pressure loss were measured in comparison to a flow of an equivalent homogeneous fluid (without particles). We could explain this due to the formation of a CFL ranging from 10 to 20 μm. Variations in the channel Reynolds number between Re = 50 and 150 did not lead to measurable changes in CFL heights or stress reductions for all investigated particle volume fractions. These measurements were used to describe the complete chain of how CFL formation leads to a stress reduction, which reduces the apparent viscosity of the suspension and results in the Fåhræus–Lindqvist effect. This chain of causes was investigated for the first time for flows with high Reynolds numbers (Re∼100), representing a flow regime which can be found in the narrow gaps of a VAD.